Cas no 2034621-21-9 (N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide)

• Product Name: N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide
• CAS No: 2034621-21-9
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 6621311
• PubChem ID: 91812734
• Update Time: 2025-05-19

N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide
• F6089-9705
• N-methyl-2-(4-{[(oxan-4-yl)carbamoyl]amino}phenyl)acetamide
• N-methyl-2-(4-(3-(tetrahydro-2H-pyran-4-yl)ureido)phenyl)acetamide
• AKOS025313663
• 2034621-21-9

• Inchi： 1S/C15H21N3O3/c1-16-14(19)10-11-2-4-12(5-3-11)17-15(20)18-13-6-8-21-9-7-13/h2-5,13H,6-10H2,1H3,(H,16,19)(H2,17,18,20)
• InChI Key： VIZWKWHPPCMYMX-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CC1=CC=C(NC(=O)NC2CCOCC2)C=C1

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide

Research Brief on N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide (CAS: 2034621-21-9)

N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide (CAS: 2034621-21-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The growing body of research on this molecule underscores its significance as a candidate for further drug development and mechanistic studies.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide. One key area of investigation involves its interaction with cellular targets, such as enzymes or receptors, which may play a role in disease pathogenesis. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain kinases, making it a potential candidate for oncology applications. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability for further preclinical development.

The synthesis and optimization of N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide have also been a focal point in recent research. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating its use in biological assays. Researchers have employed various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), to confirm the compound's structure and purity. These efforts are critical for ensuring the reliability of subsequent biological evaluations.

In vitro and in vivo studies have provided valuable insights into the compound's efficacy and safety. For example, experiments conducted on cell lines have demonstrated its ability to modulate specific signaling pathways, leading to reduced cell proliferation or enhanced apoptosis in cancer models. Furthermore, animal studies have explored its bioavailability and toxicity, with initial results indicating a favorable safety profile at therapeutic doses. These findings lay the groundwork for future clinical trials and translational research.

The potential therapeutic applications of N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide extend beyond oncology. Emerging evidence suggests its utility in inflammatory and neurodegenerative diseases, where its mechanism of action may involve the regulation of immune responses or neuroprotective pathways. Researchers are also investigating its use in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes. Such multidisciplinary approaches highlight the versatility of this compound in addressing unmet medical needs.

Despite the promising data, challenges remain in the development of N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide. Issues such as solubility, stability, and off-target effects need to be addressed to optimize its drug-like properties. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into viable therapeutic options.

In conclusion, N-methyl-2-[4-(oxan-4-ylcarbamoylamino)phenyl]acetamide (CAS: 2034621-21-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes, combined with its promising biological activities, position it as a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments across a spectrum of diseases, ultimately benefiting patients worldwide.